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Compound of Interest

Compound Name: Perfluoro-N-methylpiperidine

CAS No.: 359-71-7

Cat. No.: B1586757

Get Quote

Topic: Fluorous Phase Management & Solvent
Compatibility
Executive Summary & Chemical Identity
Perfluoro-N-methylpiperidine (C₆F₁₃N) is a fully fluorinated liquid (perfluorocarbon or PFC). It

is chemically distinct from its non-fluorinated parent, N-methylpiperidine.

Key Property:Extreme Lipophobicity & Hydrophobicity. Unlike standard organic solvents,

PMP is immiscible with both water (hydrophobic) and most organic solvents (lipophobic).[1] It

preferentially forms a "third phase" known as the Fluorous Phase.

Primary Application: Fluorous Biphasic Catalysis (FBS), oxygen transport media (artificial

blood research), and electronic cooling fluids.

CRITICAL WARNING: Do not attempt to dissolve PMP in standard polar solvents (Methanol,

DMSO, Acetone). It will form a persistent biphasic layer.
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Solubility Matrix: Solvent Compatibility
The following table categorizes solvent interactions based on the "Like Dissolves Like"

principle, which in this context is "Fluorous Dissolves Fluorous."

Solvent Class Specific Examples Solubility Status Technical Notes

Perfluorocarbons

(PFCs)

Perfluorohexane (FC-

72), Perfluorodecalin
Miscible

Ideal for diluting PMP.

Forms a single

homogeneous phase.

Hydrofluoroethers

(HFEs)
HFE-7100, HFE-7500 Miscible

Excellent "bridge"

solvents. Can often

dissolve both organic

molecules and PMP.

[2]

Chlorofluorocarbons

(CFCs)

Freon-113,

Trichlorofluoromethan

e

Miscible
Restricted use due to

ozone depletion.

Alkanes Hexane, Heptane
Partial /

Thermomorphic

Immiscible at RT. May

become miscible at

elevated temperatures

(>50°C).

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Immiscible

Forms two clear

phases. PMP will be

the bottom layer

(Density ~1.8 g/mL).

Polar Aprotic
Acetone, THF, Ethyl

Acetate
Immiscible

Strong phase

separation.

Polar Protic
Methanol, Ethanol,

Water
Immiscible Zero solubility.
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Scenario A: "The solvent won't dissolve my PMP. I see
two layers."
Diagnosis: You are observing the Fluorous Effect.[1][3][4][5][6] PMP has very low cohesive

energy density (weak van der Waals forces), making it incompatible with hydrogen-bonding or

dipole-dipole interacting solvents. Solution:

If you need a single phase (Homogeneous):

Add a Hybrid Solvent: Introduce a fluorinated co-solvent like Benzotrifluoride (BTF) or an

HFE (e.g., HFE-7100). These act as amphiphilic bridges, dissolving both the organic and

fluorous components.[5]

Apply Heat (Thermomorphic Behavior): Many PMP/organic mixtures (e.g., PMP + Toluene)

exhibit an Upper Critical Solution Temperature (UCST). Heating the mixture may induce

homogeneity for reaction; cooling will restore the biphasic separation for purification.[3]

Scenario B: "I have a cloudy emulsion that won't
separate."
Diagnosis: PMP has extremely low surface tension (~12-15 dynes/cm). Vigorous stirring with

organics can create stable micro-emulsions. Solution:

Centrifugation: Spin at 2000–3000 RPM for 5 minutes. The high density of PMP (1.7–1.8

g/mL) drives rapid sedimentation.

Cooling: Lowering the temperature increases the interfacial tension, promoting coalescence

of the droplets.

Fluorous Solid-Phase Extraction (F-SPE): If the emulsion persists, pass the mixture through

a fluorous-modified silica gel cartridge. The PMP will adhere, while the organic phase passes

through.

Scenario C: "How do I recover PMP after a reaction?"
Protocol:Fluorous Biphasic Extraction (FBE)
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Cool the reaction mixture to Room Temperature (RT) or 0°C.

Allow phases to settle.

Top Layer: Organic solvent (contains product).[2][7]

Bottom Layer: PMP (contains fluorous catalyst/reagent).

Decant the top organic layer.

Wash the bottom fluorous layer once with fresh organic solvent (e.g., DCM) to remove trace

organic contaminants.

The PMP phase is now ready for re-use.

Visual Workflow: Fluorous Biphasic System (FBS)
The following diagram illustrates the logic of using PMP in a thermomorphic catalytic cycle, a

common application for this solvent.
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Figure 1: Thermomorphic behavior of Perfluoro-N-methylpiperidine in biphasic catalysis.

Heating induces miscibility for reaction; cooling facilitates separation.
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Q1: Can I use standard N-methylpiperidine solubility data for this compound? A:Absolutely

NOT. The presence of fluorine atoms completely inverts the solubility properties. N-

methylpiperidine is water-soluble and basic; Perfluoro-N-methylpiperidine is water-insoluble,

chemically inert, and non-basic.

Q2: Why is PMP used in oxygen transport research? A: PMP has an exceptionally high

capacity for dissolving respiratory gases (O₂ and CO₂). This is due to the weak intermolecular

forces creating "cavities" within the liquid structure that can accommodate gas molecules

without chemical binding.

Q3: What is the density of PMP? A: Approximately 1.79 g/mL at 25°C. It will always be the

bottom layer when mixed with water or standard organic solvents (like Toluene or Hexane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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